(3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride
Overview
Description
“(3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride” is a chemical compound used in scientific research . Its unique properties enable applications in various fields, such as drug discovery, materials science, and organic synthesis.
Molecular Structure Analysis
The molecular structure of “(3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride” can be represented by the InChI code:1S/C8H8F3NS.ClH/c9-8(10,11)13-7-3-1-2-6(4-7)5-12;/h1-4H,5,12H2;1H . This indicates that the compound contains carbon ©, hydrogen (H), fluorine (F), nitrogen (N), sulfur (S), and chlorine (Cl) atoms. The molecular weight of the compound is 243.68 . Physical And Chemical Properties Analysis
“(3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride” is a powder at room temperature . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not provided in the available resources.Scientific Research Applications
- A derivative of this compound, specifically 1-phenethyl-3-[3-(trifluoromethyl)phenyl]thiourea (Y21) , has demonstrated high gibberellin-like activity. Gibberellins (GAs) are natural plant hormones that play crucial roles in plant development, including hypocotyl elongation, seed germination, and flowering regulation .
- Compound S8 , which is 1-(3-bromophenethyl)-3-[3-(trifluoromethyl)phenyl]thiourea, exhibited significantly higher promoting activity than gibberellin A3 (GA3) and Y21 in terms of Arabidopsis thaliana hypocotyl elongation and rice germination. It also possesses GA-like function, making it a potential plant growth regulator .
- The synthesis of 3-(trifluoromethylsulfanyl)phenylmethanamine derivatives has been explored for their electroluminescence properties. These compounds are relevant in the context of organic light-emitting diodes (OLEDs) and other optoelectronic applications .
- Arylthiolate anions can form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone. Under visible light irradiation, these complexes undergo intramolecular single electron transfer (SET) reactions, leading to the S-trifluoromethylation of thiophenols. This reaction has potential applications in synthetic chemistry .
Plant Growth Regulation
Electroluminescence Properties
S-Trifluoromethylation Reactions
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. Hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335 . These statements suggest that the compound can be harmful if swallowed or in contact with skin, can cause skin and eye irritation, and may cause respiratory irritation .
Mechanism of Action
Mode of Action
The exact mode of action of (3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol .
Biochemical Pathways
The specific biochemical pathways affected by (3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride , which could potentially impact the bioavailability of the compound.
Result of Action
The molecular and cellular effects of (3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride
Action Environment
The influence of environmental factors on the action, efficacy, and stability of (3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride , which could potentially be influenced by environmental factors.
properties
IUPAC Name |
[3-(trifluoromethylsulfanyl)phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NS.ClH/c9-8(10,11)13-7-3-1-2-6(4-7)5-12;/h1-4H,5,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHYFQCWUJYCNHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)SC(F)(F)F)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClF3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((Trifluoromethyl)thio)phenyl)methanamine hydrochloride | |
CAS RN |
2061980-68-3 |
Source
|
| Record name | 1-{3-[(trifluoromethyl)sulfanyl]phenyl}methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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